Cas no 89897-04-1 (4-hydroxy-3-methylcyclohexan-1-one)

4-hydroxy-3-methylcyclohexan-1-one structure

89897-04-1 structure

Product Name:4-hydroxy-3-methylcyclohexan-1-one

CAS No:89897-04-1

Molecular Formula:C₇H₁₂O₂

Molecular Weight:128.168982505798

MDL:MFCD22494951

CID:829368

PubChem ID:14108183

4-hydroxy-3-methylcyclohexan-1-one Properties

Names and Identifiers

- 4-HYDROXY-3-METHYLCYCLOHEXANONE
- 4-hydroxy-3-methylcyclohexan-1-one
- 4-Hydroxy-3-methylcyclohexanone (ACI)
- 4-Hydroxy-3-methyl-cyclohexanone
- 89897-04-1
- 4-hydroxy-3-methyl-cyclohexanone
- Y10041
- DB-349287
- SCHEMBL1188958
- AB87473
- CS-0313107
- AKOS015999940
- SB84363
- DTXSID50555959
- 4-Hydroxy-3-methylcyclohexanone
- MFCD22494951
- (3R,4R)-4-hydroxy-3-methylcyclohexan-1-one
- AS-61958
- +Expand
- MDL： MFCD22494951
- InChIKey： BSSXPZSFKIABFR-UHFFFAOYSA-N
- Inchi： 1S/C7H12O2/c1-5-4-6(8)2-3-7(5)9/h5,7,9H,2-4H2,1H3
- SMILES： O=C1CC(C)C(O)CC1

Computed Properties

Exact Mass: 128.083729621g/mol
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 0
Monoisotopic Mass: 128.083729621g/mol
Heavy Atom Count: 9
Complexity: 120
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0.2
Topological Polar Surface Area: 37.3Å²

Experimental Properties

Boiling Point: 229.7±33.0 ºC (760 Torr),
Flash Point: 93.1±18.0 ºC,
Solubility: Soluble (137 g/l) (25 º C),
Density: 1.068±0.06 g/cm3 (20 ºC 760 Torr),

4-hydroxy-3-methylcyclohexan-1-one Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00PGGP-100mg	4-hydroxy-3-methylcyclohexan-1-one	89897-04-1	95%	100mg	$115.00
A2B Chem LLC	AL86937-1mg	4-Hydroxy-3-methylcyclohexanone	89897-04-1	95	1mg	$73.00	2024-04-19
Chemenu	CM202302-1g	4-Hydroxy-3-methylcyclohexanone	89897-04-1	97%	1g	$486
eNovation Chemicals LLC	D340414-1g	4-Hydroxy-3-methylcyclohexanone	89897-04-1	90%	1g	$400	2022-10-15
Fluorochem	216755-250mg	4-Hydroxy-3-methylcyclohexanone	89897-04-1	95%	250mg	￡239.00	2022-03-01
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	FD01312-5g	4-hydroxy-3-methylcyclohexan-1-one	89897-04-1	95%	5g	$1110	2023-09-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	10R0930-1g	4-Hydroxy-3-methyl-cyclohexanone	89897-04-1	95%	1g	¥8726.45
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBJL100275-1G	4-hydroxy-3-methylcyclohexan-1-one	89897-04-1	95%	1g	￥ 2,560.00	2023-04-13
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1383777-1g	4-Hydroxy-3-methylcyclohexan-1-one	89897-04-1	98%	1g	￥3351.00

4-hydroxy-3-methylcyclohexan-1-one Synthesis

Synthetic Circuit 1

702-69-2

89897-04-1

Reaction Conditions

1.1 Reagents: Sodium borohydride Solvents: Methanol ; 0 °C; 30 min, 0 °C
1.2 Reagents: Ammonium chloride Solvents: Water
1.3 Catalysts: p-Toluenesulfonic acid Solvents: Acetone ; 0 °C; 6 h, rt

Reference

: A vicarious, one-pot synthesis of benzo- and naphthofurans: Applications to the syntheses of stereumene B and paeoveitols

Rashid, Showkat; Bhat, Bilal A.; Mehta, Goverdhan, Tetrahedron Letters, 2019, 60(16), 1122-1125

Synthetic Circuit 2

13944-81-5

89897-04-1

Reaction Conditions

1.1 Catalysts: Hydrochloric acid Solvents: Tetrahydrofuran , Water ; overnight, rt

Reference

: Synthesis of Normorphans through an Efficient Intramolecular Carbamoylation of Ketones

Diaba, Faiza; Montiel, Juan A.; Serban, Georgeta; Bonjoch, Josep, Organic Letters, 2015, 17(15), 3860-3863

4-hydroxy-3-methylcyclohexan-1-one Raw materials

4-hydroxy-3-methylcyclohexan-1-one Preparation Products

4-hydroxy-3-methylcyclohexan-1-one (89897-04-1)

4-hydroxy-3-methylcyclohexan-1-one Suppliers

JW&Y(Shanghai)Pharmlab,Co.,Ltd

Audited Supplier

(CAS:89897-04-1)

MR./MRS.:SHI XIAO JIE

Phone:13651849907

Email:xinyu_shi@jwypharmlab.com.cn

Shanghai chemsoon Biotechnology Co., Ltd

Audited Supplier

(CAS:89897-04-1)

MR./MRS.:ZHAO JING LI

Phone:17558870519

Email:sales02@chemsoon.com

4-hydroxy-3-methylcyclohexan-1-one Related Literature

1. 937. The catalytic hydrogenation of substituted succinic anhydrides

R. McCrindle,K. H. Overton,R. A. Raphael J. Chem. Soc. 1962 4798

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